Cas no 1805045-37-7 (3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide
• CAS No: 1805045-37-7
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917299
• Update Time: 2025-06-12

3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)3-4(11)2(15(9,13)14)1-10-6(3)12/h1,5H,(H2,9,13,14)(H2,10,11,12)
• InChI Key： SEPHGCKAOKJYHN-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(C(F)F)=C1O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -1
• Topological Polar Surface Area: 118

Additional information on 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide

Recent Advances in the Study of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide (CAS: 1805045-37-7)

The compound 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide (CAS: 1805045-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and sulfonamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

A key area of interest is the compound's role as a potent inhibitor of dihydroorotate dehydrogenase (DHODH), an enzyme critical in the pyrimidine biosynthesis pathway. Inhibition of DHODH has been implicated in the treatment of autoimmune diseases and certain cancers. Recent research published in the Journal of Medicinal Chemistry highlights the compound's high binding affinity and selectivity for DHODH, making it a promising candidate for further drug development. The study utilized X-ray crystallography to reveal the precise interactions between the compound and the enzyme's active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, the synthetic routes for 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide have been a focus of recent investigations. A study in Organic Process Research & Development reported a scalable and cost-effective synthesis method, achieving high yields and purity. The process involves a multi-step reaction sequence, including the introduction of the difluoromethyl group via a novel fluorination strategy, followed by sulfonamide formation. This advancement addresses previous challenges related to low yields and complex purification steps, paving the way for large-scale production.

Another notable development is the exploration of the compound's antimicrobial properties. Research conducted at several academic institutions has demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings suggest potential applications in addressing the growing threat of antibiotic resistance, although further in vivo studies are needed to validate its safety and efficacy.

Despite these promising results, challenges remain in the clinical translation of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide. Pharmacokinetic studies have indicated moderate bioavailability and rapid clearance in animal models, necessitating further formulation optimization. Additionally, the compound's potential off-target effects and toxicity profiles are currently under investigation. Collaborative efforts between academia and industry are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-sulfonamide represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual roles as a DHODH inhibitor and antimicrobial agent, coupled with recent advancements in synthetic methodologies, underscore its potential for therapeutic development. Ongoing research aims to overcome existing challenges and unlock its full clinical potential, making it a compound of significant interest for the scientific community.